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Compound of Interest

Compound Name:
4-Bromo-2-

(difluoromethoxy)pyridine

Cat. No.: B1344760 Get Quote

An In-depth Technical Guide to 4-Bromo-2-(difluoromethoxy)pyridine

This technical guide provides a comprehensive overview of the molecular structure, chemical

properties, and synthesis of 4-Bromo-2-(difluoromethoxy)pyridine, a key building block for

researchers, scientists, and professionals in drug development, particularly in the field of

protein degradation.

Molecular Structure and Properties
4-Bromo-2-(difluoromethoxy)pyridine is a halogenated pyridine derivative. Its structure is

characterized by a pyridine ring substituted with a bromine atom at the 4-position and a

difluoromethoxy group at the 2-position.

Chemical Structure:

Caption: Chemical structure of 4-Bromo-2-(difluoromethoxy)pyridine.

A summary of its key chemical and physical properties is provided in the table below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b1344760?utm_src=pdf-interest
https://www.benchchem.com/product/b1344760?utm_src=pdf-body
https://www.benchchem.com/product/b1344760?utm_src=pdf-body
https://www.benchchem.com/product/b1344760?utm_src=pdf-body
https://www.benchchem.com/product/b1344760?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1344760?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

Molecular Formula C6H4BrF2NO [1][2]

Molecular Weight 224.005 g/mol [1]

CAS Number 832735-56-5 [1][3]

Appearance
Liquid (Physical state not

definitively available)
[4]

Boiling Point (Predicted) 198.6 ± 35.0 °C [2]

Density (Predicted) 1.670 ± 0.06 g/cm³ [2]

pKa (Predicted) 0.10 ± 0.10 [2]

Canonical SMILES C1=CN=C(C=C1Br)OC(F)F [2][5]

InChI Key
QKZHLBZNEBCOLM-

UHFFFAOYSA-N
[2]

Purity Typically ≥97% [1][2]

Storage

Store in a cool, dry, well-

ventilated area, or under an

inert atmosphere at 2-8°C.

[2][3]

Experimental Protocols
While a specific, detailed experimental protocol for the synthesis of 4-Bromo-2-
(difluoromethoxy)pyridine is not readily available in the searched literature, a general

synthetic approach can be inferred from standard organic chemistry principles and related

syntheses. A plausible synthetic route would involve the difluoromethoxylation of a suitable

bromopyridine precursor.

General Synthetic Approach:

A potential synthesis could start from 4-bromo-2-hydroxypyridine. The hydroxyl group can be

reacted with a difluoromethylating agent, such as chlorodifluoromethane (Freon 22) or other

sources of the difluoromethoxy group, under basic conditions.
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Caption: Hypothetical synthetic pathway for 4-Bromo-2-(difluoromethoxy)pyridine.

Characterization Workflow:

Following synthesis, the compound would undergo a standard characterization workflow to

confirm its identity and purity.

Synthesis & Workup

Purification

Characterization

Crude Product

Column Chromatography

NMR Spectroscopy
(¹H, ¹³C, ¹⁹F)

Mass Spectrometry
(e.g., GC-MS or LC-MS)

Purity Analysis
(e.g., HPLC)

Click to download full resolution via product page

Caption: Standard experimental workflow for the characterization of a synthesized compound.
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Applications in Drug Development
4-Bromo-2-(difluoromethoxy)pyridine is designated as a building block for protein

degraders.[1] The difluoromethoxy group is a bioisostere for other functionalities and can

improve metabolic stability and cell permeability of a molecule. The bromo- and pyridine

functionalities provide versatile handles for further chemical modifications, making this

compound valuable in the synthesis of libraries of small molecules for drug discovery,

particularly for targeted protein degradation technologies like PROTACs (Proteolysis Targeting

Chimeras).

Safety Information
This compound is classified as hazardous. It is harmful if swallowed, causes skin and serious

eye irritation, and may cause respiratory irritation.[4] Appropriate personal protective equipment

(PPE), including gloves, safety glasses, and a lab coat, should be worn when handling this

chemical. Work should be conducted in a well-ventilated fume hood.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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